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Compound of Interest

Compound Name: 3-Nitropyridine

Cat. No.: B142982

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and
recommended storage conditions for 3-nitropyridine. The information is intended to support
researchers, scientists, and professionals in the pharmaceutical and chemical industries in
ensuring the integrity and safe handling of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-nitropyridine is provided below.
These parameters are critical for understanding the compound's behavior and for the
development of analytical methodologies.
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Property Value Reference
Molecular Formula CsHaN20:2 [1112]
Molecular Weight 124.10 g/mol [2][3]
CAS Number 2530-26-9 [11[2]

Pale brown or light yellow
Appearance , [1][4]
solid/crystal

Melting Point 35-40 °C [2]
Flash Point 107.2 °C (225.0 °F) [2]
Purity >99% (GC) [1]

Stability Profile and Storage Conditions

Proper storage and handling are paramount to maintaining the stability and purity of 3-
nitropyridine. While specific, quantitative stability data under various stress conditions are not
extensively available in public literature, the following guidelines are derived from safety data
sheets and general chemical principles.

Recommended Storage Conditions:
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Condition Recommendation Source

Store in a cool, dry place.

Recommended temperatures

vary by supplier, ranging from
Temperature Y DY SHPP Ing [1][5]

0-8°C to 10-25°C.[1][5] For

long-term storage, refrigeration

is advisable.

Store in a well-ventilated area
Atmosphere under an inert atmosphere if [6]

possible.[6]

] Keep container tightly closed.
Container [6]

[6]

Store away from direct sunlight
Light and other sources of UV [7]
radiation.

Incompatible Materials and Conditions to Avoid:

To prevent degradation and hazardous reactions, 3-nitropyridine should be stored away from
the following:

Strong oxidizing agents[8][9]

Strong acids and bases[7]

Heat, sparks, and open flames[8][10]

Moisture[10]

Hazardous Decomposition Products:

Upon decomposition, 3-nitropyridine can release toxic fumes and gases, including:

« Nitrogen oxides (NOXx)[4]
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e Carbon monoxide (CO)[4]
e Carbon dioxide (CO2)[4]

Experimental Protocols for Stability Assessment

The following is a generalized experimental protocol for assessing the stability of 3-
nitropyridine, based on established guidelines for chemical and pharmaceutical stability
testing.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and
pathways.

Objective: To evaluate the stability of 3-nitropyridine under various stress conditions.
Methodology:

o Sample Preparation: Prepare solutions of 3-nitropyridine in a suitable solvent (e.g.,
methanol, acetonitrile).

e Stress Conditions:

o

Acid Hydrolysis: Treat the sample with 0.1 N HCI at 60°C for 24 hours.

o Base Hydrolysis: Treat the sample with 0.1 N NaOH at 60°C for 24 hours.

o Oxidative Degradation: Treat the sample with 3% H20:2 at room temperature for 24 hours.
o Thermal Degradation: Expose the solid sample to 70°C for 48 hours.

o Photostability: Expose the solid sample and a solution to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy
of not less than 200 watt hours/square meter.

e Analysis: Analyze the stressed samples at appropriate time points using a validated stability-
indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with
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UV or Mass Spectrometry (MS) detection.

o Data Evaluation: Compare the chromatograms of the stressed samples to that of an
unstressed control to identify and quantify any degradation products.

Long-Term Stability Study

Objective: To determine the shelf-life and appropriate long-term storage conditions.
Methodology:

o Sample Storage: Store multiple batches of 3-nitropyridine in the proposed long-term
storage containers at the recommended storage conditions (e.g., 5°C + 3°C and 25°C + 2°C
/ 60% RH % 5% RH).

o Testing Intervals: Analyze the samples at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24,
and 36 months).

e Parameters to Test:

[e]

Appearance

o

Assay (potency)

[¢]

Degradation products/impurities

Moisture content

[¢]

o Data Analysis: Evaluate the data for any trends in degradation or changes in physical
properties over time to establish a re-test period or shelf-life.

Visualizations
Logical Workflow for Stability Assessment

The following diagram illustrates a logical workflow for a comprehensive stability assessment of
3-nitropyridine.
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Caption: A logical workflow for the stability assessment of 3-nitropyridine.
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Factors Affecting 3-Nitropyridine Stability

This diagram outlines the key environmental and chemical factors that can impact the stability
of 3-nitropyridine.

Influencing Factors

Temperature Light (UV/Visible) Humidity/Moisture Atmospheric Oxygen Incompatible Materials

(Oxidizers, Acids, Bases)

3-Nitropyridine Stability

Potentlal Out(comes of Instability

Chemical Degradation Formation of Impurities Loss of Potency Change in Physical Appearance Hazardous Reaction

Click to download full resolution via product page

Caption: Key factors influencing the stability of 3-nitropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Nitropyridine: A Technical Guide to Stability and
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142982#3-nitropyridine-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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